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Compound of Interest

Compound Name: Amyl laurate

Cat. No.: B1219667

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical compounds are paramount to ensuring a secure laboratory environment
and minimizing environmental impact. This document provides essential, step-by-step
guidance for the proper disposal of amyl laurate, a common ingredient in cosmetics and
flavorings.

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is crucial to handle amyl laurate in a well-ventilated
area and wear appropriate personal protective equipment (PPE).[1] This includes chemical-
impermeable gloves, protective clothing, and eye/face protection.[1][2][3] In case of insufficient
ventilation, suitable respiratory equipment should be worn.[2]

In the event of a spill, prevent the substance from entering drains or waterways.[1][2] Absorb
the spilled material with an inert substance like sand, earth, or vermiculite.[2][4] The collected
material should be promptly placed in a suitable, closed container for disposal.[1][4] All sources
of ignition should be removed, and spark-proof tools should be used, as a precautionary
measure.[1]

Step-by-Step Disposal Procedure

The primary recommended method for the disposal of amyl laurate is through a licensed
chemical destruction plant or by controlled incineration with flue gas scrubbing.[1] It is
imperative not to discharge amyl laurate into sewer systems, water, foodstuffs, or feed.[1]
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Always consult and adhere to local, state, and federal regulations regarding chemical waste
disposal.[4]

Disposal of Amyl Laurate Waste:

e Collection: Collect waste amyl laurate in a suitable, tightly closed, and properly labeled
container.[1][5]

o Storage: Store the waste container in a dry, cool, and well-ventilated place, away from
incompatible materials and foodstuff containers.[1]

o Professional Disposal: Arrange for the collected waste to be transported to a licensed
chemical disposal facility.[1] The approved disposal methods include:

o Chemical Incineration: A chemical incinerator, preferably equipped with an afterburner and
scrubber system, can be used.[4]

o Licensed Chemical Destruction Plant: Removal to a facility specifically designed for
chemical destruction is also a suitable option.[1]

Disposal of Contaminated Packaging:

e Rinsing: Containers that held amyl laurate can be triple-rinsed (or the equivalent) with a
suitable solvent.[1] The rinsate should be collected and disposed of as chemical waste.

o Recycling or Reconditioning: After proper cleaning, the containers may be offered for
recycling or reconditioning.[1]

» Landfill Disposal: Alternatively, the packaging can be punctured to render it unusable for
other purposes and then disposed of in a sanitary landfill.[1]

« Incineration: For combustible packaging materials, controlled incineration with flue gas
scrubbing is a possible disposal route.[1]

Physical and Chemical Properties of Amyl Laurate

For quick reference, the following table summarizes key quantitative data for amyl laurate.
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Property Value

Specific Gravity 0.850 - 0.870 @ 25°CJ3]
Flash Point > 100°C (> 212°F)[3]

Boiling Point 311 - 312°C @ 760 mm Hg[3]

Vapor Pressure

0.001 mmHg @ 25°C (estimated)[3]

Water Solubility

0.01354 mg/L @ 25°C (estimated)[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of amyl

laurate and its containers.
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Figure 1. Decision workflow for the disposal of amyl laurate and its contaminated containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of Amyl Laurate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1219667#amyl-laurate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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